2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE

• IUPAC Name: furan-2-yl-[4-(2-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H18N2O2/c1-13-5-2-3-6-14(13)17-8-10-18(11-9-17)16(19)15-7-4-12-20-15/h2-7,12H,8-11H2,1H3
• InChI Key: VTBNWNOVWHWBID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE is a complex organic compound that belongs to the class of N-arylpiperazines. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

The synthesis of 2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE typically involves the reaction of furyl methanone with 4-(2-methylphenyl)piperazine. The reaction is usually carried out in the presence of a suitable solvent such as N,N-dimethylformamide (DMF) and a base like lithium hydride. The reaction conditions often require heating to facilitate the formation of the desired product .

Chemical Reactions Analysis

2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the furyl or piperazine moieties are replaced by other functional groups. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: This compound is explored for its potential therapeutic effects, particularly in the development of new drugs targeting neurological and psychiatric disorders.

Industry: It is used in the production of various chemical intermediates and fine chemicals.

Mechanism of Action

The mechanism of action of 2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways involved can vary depending on the specific biological context .

Comparison with Similar Compounds

2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE can be compared with other N-arylpiperazines, such as:

2-FURYL[4-(1H-INDOL-4-YL)PIPERAZINO]METHANONE: This compound has a similar structure but with an indole moiety instead of a methylphenyl group.

2-FURYL[4-(2-METHOXYPHENYL)PIPERAZINO]METHANONE: This compound has a methoxy group instead of a methyl group on the phenyl ring. The uniqueness of 2-FURYL[4-(2-METHYLPHENYL)PIPERAZINO]METHANONE lies in its specific substitution pattern, which can influence its pharmacological properties and applications.